Cas no 2167849-80-9 (2,6-dioxa-11-azadispiro3.2.3^{7}.2^{4}dodecane)
2,6-dioxa-11-azadispiro3.2.3^{7}.2^{4}dodecane Chemical and Physical Properties
Names and Identifiers
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- 2,6-dioxa-11-azadispiro3.2.3^{7}.2^{4}dodecane
- 2,6-dioxa-11-azadispiro[3.2.3^{7}.2^{4}]dodecane
- 2167849-80-9
- EN300-1278764
-
- Inchi: 1S/C9H15NO2/c1-2-9(3-1)10-4-8(7-12-9)5-11-6-8/h10H,1-7H2
- InChI Key: HNRJSKXIXOIMJV-UHFFFAOYSA-N
- SMILES: O1CC2(COC2)CNC21CCC2
Computed Properties
- Exact Mass: 169.110278721g/mol
- Monoisotopic Mass: 169.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 30.5Ų
2,6-dioxa-11-azadispiro3.2.3^{7}.2^{4}dodecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1278764-1.0g |
2,6-dioxa-11-azadispiro[3.2.3^{7}.2^{4}]dodecane |
2167849-80-9 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1278764-50mg |
2,6-dioxa-11-azadispiro[3.2.3^{7}.2^{4}]dodecane |
2167849-80-9 | 50mg |
$1068.0 | 2023-10-01 | ||
| Enamine | EN300-1278764-100mg |
2,6-dioxa-11-azadispiro[3.2.3^{7}.2^{4}]dodecane |
2167849-80-9 | 100mg |
$1119.0 | 2023-10-01 | ||
| Enamine | EN300-1278764-250mg |
2,6-dioxa-11-azadispiro[3.2.3^{7}.2^{4}]dodecane |
2167849-80-9 | 250mg |
$1170.0 | 2023-10-01 | ||
| Enamine | EN300-1278764-500mg |
2,6-dioxa-11-azadispiro[3.2.3^{7}.2^{4}]dodecane |
2167849-80-9 | 500mg |
$1221.0 | 2023-10-01 | ||
| Enamine | EN300-1278764-1000mg |
2,6-dioxa-11-azadispiro[3.2.3^{7}.2^{4}]dodecane |
2167849-80-9 | 1000mg |
$1272.0 | 2023-10-01 | ||
| Enamine | EN300-1278764-2500mg |
2,6-dioxa-11-azadispiro[3.2.3^{7}.2^{4}]dodecane |
2167849-80-9 | 2500mg |
$2492.0 | 2023-10-01 | ||
| Enamine | EN300-1278764-5000mg |
2,6-dioxa-11-azadispiro[3.2.3^{7}.2^{4}]dodecane |
2167849-80-9 | 5000mg |
$3687.0 | 2023-10-01 | ||
| Enamine | EN300-1278764-10000mg |
2,6-dioxa-11-azadispiro[3.2.3^{7}.2^{4}]dodecane |
2167849-80-9 | 10000mg |
$5467.0 | 2023-10-01 |
2,6-dioxa-11-azadispiro3.2.3^{7}.2^{4}dodecane Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 2,6-dioxa-11-azadispiro3.2.3^{7}.2^{4}dodecane
2,6-Dioxa-11-Azadispiro[3.2.37.24]Dodecane: A Comprehensive Overview
The compound 2,6-dioxa-11-azadispiro[3.2.37.24]dodecane (CAS No: 2167849-80-9) is a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spirocyclic framework, which consists of two fused rings connected at a single atom—a nitrogen atom in this case. The presence of oxygen atoms in the structure further enhances its chemical versatility, making it a valuable molecule for various applications.
The spirocyclic framework of this compound is a key feature that distinguishes it from other cyclic compounds. Spiro compounds are known for their rigidity and unique electronic properties, which make them ideal candidates for drug design and polymer synthesis. Recent studies have highlighted the potential of spirocyclic systems in creating advanced materials with tailored mechanical and thermal properties. For instance, researchers have explored the use of spirocyclic frameworks in developing high-performance polymers for aerospace applications.
The oxygen atoms in the structure of 2,6-dioxa-11-azadispiro[3.2.37.24]dodecane play a crucial role in modulating the compound's reactivity and solubility. These oxygen atoms introduce electron-withdrawing effects, which can influence the molecule's interaction with other chemical species. This property has been leveraged in recent studies to design novel catalysts for organic transformations, particularly in the synthesis of bioactive compounds.
The synthesis of 2,6-dioxa-11-azadispiro[3.2.37.24]dodecane involves a multi-step process that combines principles from both organic and polymer chemistry. The key steps include the formation of the spirocyclic core through a series of ring-closing reactions, followed by functionalization to introduce the oxygen atoms. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex structures, reducing production costs and improving yield.
In terms of applications, 2,6-dioxa-11-azadispiro[3.2.37.24]dodecane has shown promise in several areas, including drug delivery systems and advanced materials development. Its rigid structure makes it an excellent candidate for designing drug carriers with controlled release properties. Additionally, its ability to form stable polymers has led to its use in creating lightweight yet durable materials for automotive and aerospace industries.
Recent research has also explored the potential of spirocyclic compounds like 2,6-dioxa-11-azadispiro[3.2.37.24]dodecane in optoelectronic devices. The unique electronic properties of these molecules make them suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. By incorporating such compounds into device architectures, researchers have achieved enhanced efficiency and stability in these devices.
The study of spirocyclic frameworks continues to be an active area of research, driven by their potential to address challenges in various scientific domains. As new synthetic methods and characterization techniques emerge, our understanding of these complex structures will deepen, paving the way for innovative applications.
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